Cas no 2138254-28-9 (Butanamide, N-3-azabicyclo[3.2.0]hept-1-yl-)

• Product Name: Butanamide, N-3-azabicyclo[3.2.0]hept-1-yl-
• CAS No: 2138254-28-9
• MF: C₁₀H₁₈N₂O
• MW: 182.262722492218
• CID: 5259696
• Update Time: 2025-07-25

Butanamide, N-3-azabicyclo[3.2.0]hept-1-yl- Chemical and Physical Properties

Names and Identifiers

• Butanamide, N-3-azabicyclo[3.2.0]hept-1-yl-

• Inchi： 1S/C10H18N2O/c1-2-3-9(13)12-10-5-4-8(10)6-11-7-10/h8,11H,2-7H2,1H3,(H,12,13)
• InChI Key： NOHAPHUGJOACMY-UHFFFAOYSA-N
• SMILES： C(NC12C(CC1)CNC2)(=O)CCC

Additional information on Butanamide, N-3-azabicyclo[3.2.0]hept-1-yl-

Butanamide, N-3-azabicyclo[3.2.0]hept-1-yl- (CAS No. 2138254-28-9): A Comprehensive Overview

Butanamide, N-3-azabicyclo[3.2.0]hept-1-yl-, identified by its Chemical Abstracts Service (CAS) number CAS No. 2138254-28-9, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This amide derivative features a unique structural motif, specifically an N-substituted azabicyclo[3.2.0]heptane moiety, which imparts distinct chemical and pharmacological properties. The compound has garnered attention due to its potential applications in drug discovery and development, particularly in the design of novel bioactive molecules.

The structural framework of Butanamide, N-3-azabicyclo[3.2.0]hept-1-yl- consists of a seven-membered azabicycle connected to a butanamide group through a nitrogen atom. This bicyclic structure introduces rigidity and conformational constraints, which can influence the compound's interactions with biological targets. The azabicyclo[3.2.0]heptane ring system is particularly noteworthy as it is less common in natural products and pharmaceuticals compared to other heterocyclic scaffolds, offering a promising scaffold for structural diversity.

In recent years, there has been growing interest in the development of azabicyclic compounds due to their diverse biological activities and synthetic accessibility. The presence of the nitrogen atom in the azabicycle can serve as a hydrogen bond acceptor or participate in coordination with metal ions, enhancing the compound's potential as a pharmacophore. Additionally, the amide group provides a site for further functionalization, allowing chemists to tailor the properties of the molecule for specific applications.

One of the most compelling aspects of Butanamide, N-3-azabicyclo[3.2.0]hept-1-yl- is its potential role in modulating biological pathways associated with inflammation, pain, and neurodegeneration. Preclinical studies have demonstrated that azabicyclic derivatives can exhibit potent activity against various enzymes and receptors involved in these pathways. For instance, modifications of the azabicyclo[3.2.0]heptane core have shown promise in inhibiting cyclooxygenase (COX) enzymes, which are key targets for nonsteroidal anti-inflammatory drugs (NSAIDs).

The synthesis of Butanamide, N-3-azabicyclo[3.2.0]hept-1-yl- presents unique challenges due to the complexity of the bicyclic system. However, advances in organic synthesis have made it increasingly feasible to construct such molecules with high precision and yield. Techniques such as transition metal-catalyzed cycloadditions and ring-closing metathesis have been particularly useful in generating the desired azabicycle framework efficiently.

The pharmacological profile of this compound has been explored through both computational modeling and experimental studies. Molecular docking simulations have predicted favorable interactions between Butanamide, N-3-azabicyclo[3.2.0]hept-1-yl- and target proteins, suggesting potential therapeutic efficacy. In vitro assays have further corroborated these predictions by showing inhibitory effects on relevant enzymes and receptors at nanomolar concentrations.

The potential therapeutic applications of Butanamide, N-3-azabicyclo[3.2.0]hept-1-yl- extend beyond inflammation and pain management. Research indicates that this compound may also exhibit neuroprotective properties, making it a candidate for treating neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. The ability of azabicyclic compounds to cross the blood-brain barrier has been particularly advantageous in this context.

In addition to its pharmacological significance, Butanamide, N-3-azabicyclo[3.2.0]hept-1-yl- represents an important tool for medicinal chemists seeking to develop novel scaffolds for drug discovery programs. Its unique structural features provide a rich foundation for generating analogs with enhanced potency and selectivity through structure-based drug design approaches.

The future prospects for this compound are promising, with ongoing research aimed at optimizing its chemical properties and exploring new therapeutic indications。 Collaborative efforts between academic institutions and pharmaceutical companies are likely to accelerate the development of derivatives based on this scaffold into clinical candidates.